Cas no 1249800-12-1 (2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine)

2-[(3-Chloropyridin-2-yl)oxy]ethan-1-amine is a versatile intermediate in organic synthesis, particularly valued for its pyridine and ether functional groups. The presence of the 3-chloropyridinyl moiety enhances reactivity, making it useful in the development of agrochemicals and pharmaceuticals. Its amine group allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing compounds. The compound’s structural features contribute to its utility in cross-coupling reactions and as a building block for heterocyclic systems. High purity and stability under standard conditions ensure consistent performance in synthetic applications. Its balanced reactivity profile makes it a practical choice for researchers seeking to modify pyridine-based scaffolds efficiently.
2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine structure
1249800-12-1 structure
Product Name:2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine
CAS No:1249800-12-1
MF:C7H9ClN2O
MW:172.61216044426
CID:4691226
PubChem ID:62348541
Update Time:2025-06-10

2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-aminoethoxy)-3-chloropyridine
    • 2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine
    • Inchi: 1S/C7H9ClN2O/c8-6-2-1-4-10-7(6)11-5-3-9/h1-2,4H,3,5,9H2
    • InChI Key: IIGXKLDQZNFJJA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1OCCN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Topological Polar Surface Area: 48.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 257.3±30.0 °C at 760 mmHg
  • Flash Point: 109.4±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-[(3-chloropyridin-2-yl)oxy]ethan-1-amine Security Information

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